N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide, also known as E3330, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to inhibit the activity of a family of enzymes known as APE1/Ref-1, which play an important role in DNA repair and redox signaling pathways.
Mechanism of Action
N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide inhibits the activity of APE1/Ref-1 by binding to the redox-active cysteine residue in the enzyme's active site. This binding results in the inhibition of APE1/Ref-1's DNA repair and redox signaling activities, leading to increased sensitivity of cancer cells to chemotherapy and radiation therapy.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells and inflammation, N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide has been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of other enzymes involved in DNA repair, such as DNA polymerase β and PARP-1. Additionally, N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide has been shown to have antioxidant effects by scavenging reactive oxygen species.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide is its specificity for APE1/Ref-1, which allows for targeted inhibition of this enzyme. However, one limitation is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
For research on N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide include exploring its potential as a therapeutic agent in combination with chemotherapy and radiation therapy for cancer treatment. Additionally, further research is needed to fully understand its anti-inflammatory and antioxidant effects and their potential applications. Finally, the development of more water-soluble analogs of N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide could help overcome some of the limitations in lab experiments.
Synthesis Methods
The synthesis of N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide involves a multi-step process that begins with the reaction of 4-(dimethylamino)benzaldehyde with ethylenediamine. This reaction yields N-(4-dimethylaminobenzyl)ethylenediamine, which is then reacted with 3-chloropropanol to form N-(4-dimethylaminobenzyl)-N'-(3-hydroxypropyl)ethylenediamine. Finally, this compound is reacted with phosgene to form the desired product, N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide.
Scientific Research Applications
N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide has been extensively studied for its potential therapeutic applications in cancer, inflammation, and other diseases. The inhibition of APE1/Ref-1 activity by this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy. Additionally, N-[4-(dimethylamino)phenyl]-N'-(3-hydroxypropyl)ethanediamide has been shown to have anti-inflammatory effects by inhibiting the activity of NF-κB, a transcription factor involved in the inflammatory response.
properties
IUPAC Name |
N'-[4-(dimethylamino)phenyl]-N-(3-hydroxypropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3/c1-16(2)11-6-4-10(5-7-11)15-13(19)12(18)14-8-3-9-17/h4-7,17H,3,8-9H2,1-2H3,(H,14,18)(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCEDWRRCEBXNCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)C(=O)NCCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(Dimethylamino)phenyl]-N'-(3-hydroxypropyl)oxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.